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Introduction

The integrity of DNA is under constant assault from both endogenous and environmental
agents, leading to various forms of DNA damage. Unrepaired lesions can lead to mutations,
genomic instability, and cellular demise, contributing to the pathogenesis of numerous
diseases, including cancer and neurodegenerative disorders. Accurate and sensitive
guantification of DNA damage is crucial for understanding disease mechanisms, identifying
biomarkers of exposure, and developing effective therapeutic strategies. Mass spectrometry
(MS), particularly when coupled with liquid chromatography (LC-MS/MS), has emerged as a
powerful analytical tool for the identification and quantification of a wide spectrum of DNA
lesions with high specificity and sensitivity.[1][2][3]

These application notes provide detailed protocols for the preparation of biological samples for
the analysis of DNA damage by mass spectrometry. The methodologies cover DNA extraction,
hydrolysis, purification, and subsequent analysis, with a focus on minimizing artifactual damage
and ensuring data accuracy.

Key Signaling Pathways in DNA Damage and Repair

The cellular response to DNA damage involves a complex network of signaling pathways that
detect the lesion, signal its presence, and mediate its repair. Understanding these pathways is
essential for interpreting the results of DNA damage analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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